Cas no 628732-08-1 (methyl 5-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate)

• Product Name: methyl 5-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 628732-08-1
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• MDL: MFCD23608597
• CID: 4457805
• PubChem ID: 23158180
• Update Time: 2025-04-24

methyl 5-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-INDENE-2-CARBOXYLIC ACID, 5-BROMO-2,3-DIHYDRO-1-OXO-, METHYL ESTER
• methyl 5-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate
• Z1470494985
• HJYFQVWOJMRKDU-UHFFFAOYSA-N
• AKOS020275189
• methyl 6-bromo-3-oxo-1,2-dihydroindene-2-carboxylate
• Methyl 5-bromo-2,3-dihydro-1-oxo-1H-indene-2-carboxylate
• SCHEMBL1338969
• 5-bromo-1-oxo-indan-2-carboxylic acid methyl ester
• EN300-1127047
• DTXSID601199048
• METHYL5-BROMO-1-OXO-2,3-DIHYDRO-1H-INDENE-2-CARBOXYLATE
• 5-bromo-1-oxoindan-2-carboxylic acid methyl ester
• 628732-08-1

• MDL： MFCD23608597
• Inchi： 1S/C11H9BrO3/c1-15-11(14)9-5-6-4-7(12)2-3-8(6)10(9)13/h2-4,9H,5H2,1H3
• InChI Key： HJYFQVWOJMRKDU-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(Br)C=C2)CC1C(OC)=O

Computed Properties

• Exact Mass: 267.974
• Monoisotopic Mass: 267.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 2.5